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Compound of Interest

Compound Name: Benzyl butyrate

Cat. No.: B092007

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicological profiles of two closely related
fragrance and flavor ingredients: benzyl butyrate and benzyl acetate. The information
presented is collated from a comprehensive review of available safety assessments and
experimental data, intended to assist researchers and professionals in making informed
decisions regarding the use of these compounds.

Executive Summary

Benzyl butyrate and benzyl acetate are structurally similar esters that share many
toxicological characteristics. Both are rapidly metabolized and exhibit low acute toxicity. While
extensive testing has been conducted on benzyl acetate, data for benzyl butyrate often relies
on read-across from its acetate analogue, suggesting a comparable safety profile for many
endpoints. This guide summarizes the key toxicological data for both compounds and provides
an overview of the experimental methodologies used in their assessment.

Quantitative Toxicological Data

The following table summarizes the key quantitative toxicological data for benzyl butyrate and
benzyl acetate.
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Toxicological Endpoint

Benzyl Butyrate

Benzyl Acetate

Acute Oral Toxicity (LD50)

1850 mg/kg (ATE, Oral)[1],
2330 mg/kg (Rat, Oral)[2][3][4]
[5], 2500 mg/kg (Rat, Oral)[6]

830 mg/kg (Mouse, Oral)[7],
2490 mg/kg (Rat, Oral)[7][8]1[9]
[10], >2,000 mg/kg (Rat, Oral)
[11]

Acute Dermal Toxicity (LD50)

> 5000 mg/kg (Rabbit)[2][3][5]

> 5000 mg/kg (Rabbit)[7][8][9]
[10]

Skin Irritation

No irritant effect[1]. Causes

mild skin irritation[6].

No irritant effect[8]. Mildly
irritating to the skin in
rabbits[12][13]. Causes skin
irritation[14][15].

Eye Irritation

No irritating effect[1]. Causes

mild eye irritation[6].

No irritating effect[8]. Minimally
irritating to the eyes in
rabbits[12][13]. Causes serious
eye irritation[14][15].

Skin Sensitization

No sensitizing effects

known[1].

Not a skin sensitizer in guinea
pigs[12][13].

Genotoxicity

Data from the suitable read-
across analog benzyl acetate
show that this material is not
genotoxic[16][17].

Generally negative in both in
vitro and in vivo assays, with
one positive result in an in vitro
study[18][19][20]. Considered
to not present a concern for

genotoxicity[21].
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Carcinogenicity

No data available directly for

benzyl butyrate.

Limited evidence of
carcinogenicity in experimental
animals under specific
conditions (gavage
administration)[18][19][20]. No
evidence of carcinogenic
activity when administered in
the diet[13][18][20]. Classified
as Group 3 (not classifiable as
to its carcinogenicity to
humans) by IARC[18][20].

Reproductive & Developmental

Toxicity

Data from the suitable read-
across analog benzyl acetate
provided a Margin of Exposure
(MOE) > 100 for
developmental and
reproductive toxicity
endpoints[16][17].

No data were available to the
IARC Working Group on
reproductive and
developmental effects[18].
However, other studies show a
clear NOAEL of 500 mg/kg/day
was established for maternal
and developmental toxicity in
rats[12][13]. Atrophy of
seminiferous tubules was
observed in male rats at high
doses (900 mg/kg/day) in a 13-
week dietary study, with a
NOAEL of 460 mg/kg/day[12]
[13].

Experimental Methodologies and Protocols

Detailed, step-by-step experimental protocols for the cited studies are often proprietary or not

fully disclosed in publicly available literature. However, the methodologies employed for the key

toxicological endpoints are standardized assays. An overview of these methods is provided

below.

Acute Toxicity (LD50) Studies
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The acute toxicity is typically determined by the median lethal dose (LD50), which is the dose
required to kill half the members of a tested population.

» Oral LD50: The test substance is administered by gavage to a group of animals (commonly
rats or mice) in graded doses. The animals are observed for a set period (e.g., 14 days) for
signs of toxicity and mortality.

o Dermal LD50: The test substance is applied to the shaved skin of an animal (commonly
rabbits) and held in contact with the skin for a specified duration. Observations for toxicity
and mortality are then made.

Genotoxicity Assays

These assays are designed to detect direct or indirect damage to DNA.

o Ames Test (Bacterial Reverse Mutation Assay): This is an in vitro test that uses several
strains of the bacterium Salmonella typhimurium with mutations in genes involved in histidine
synthesis. The test assesses the ability of a substance to cause mutations that revert the
bacteria to a state where they can synthesize histidine.

 In Vitro Chromosome Aberration Test: This test evaluates the potential of a substance to
cause structural chromosome damage in cultured mammalian cells (e.g., Chinese hamster
ovary cells).

 In Vivo Micronucleus Assay: This assay is performed in rodents. The animals are treated
with the test substance, and their bone marrow is examined for the presence of micronuclei
in polychromatic erythrocytes. Micronuclei are small nuclei that form from chromosome
fragments or whole chromosomes that were not incorporated into the main nucleus during
cell division, indicating chromosomal damage.

Carcinogenicity Bioassays
These are long-term studies to evaluate the cancer-causing potential of a substance.
o Two-Year Rodent Bioassay: The test substance is administered to rodents (rats and mice)

over a significant portion of their lifespan (typically 2 years). The administration can be
through the diet, drinking water, gavage, or dermal application. At the end of the study, a
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complete histopathological examination of all organs is performed to identify any increase in
tumor incidence.

Skin Sensitization Tests

These tests are used to assess the potential of a substance to cause an allergic contact
dermatitis.

e Guinea Pig Maximization Test (GPMT): This method involves inducing a heightened immune
response in guinea pigs by intradermal and topical application of the test substance, followed
by a challenge phase to assess the allergic response.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the toxicological assessment of a
chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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